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Introduction

UCT943 is a potent, next-generation inhibitor of Plasmodium falciparum phosphatidylinositol 4-
kinase (P14K), a critical enzyme for parasite development and survival.[1][2][3] As a promising
antimalarial candidate, UCT943 demonstrates broad activity across various life cycle stages of
the parasite, including asexual blood stages, transmission stages, and liver stages.[1][3][4][5]
This application note provides a detailed protocol for utilizing UCT943 in in vitro Parasite
Reduction Ratio Assays (PRRAS) to quantify its cytocidal activity against Plasmodium
falciparum.

The PRRA is a crucial tool for evaluating the rate and extent of parasite killing by an
antimalarial compound, offering more detailed pharmacodynamic insights than standard growth
inhibition assays.[6][7][8][9] This assay determines the log reduction in viable parasites over a
specific time, providing key parameters such as the lag phase and the parasite reduction ratio.

Mechanism of Action of UCT943

UCT943 exerts its antiplasmodial effect by inhibiting PfP14K, which plays a vital role in the
parasite's intracellular signaling and membrane trafficking.[1][2][10] Inhibition of PfP14K disrupts
essential processes such as phospholipid biosynthesis, affecting the formation of
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phosphatidylcholine (PC) and phosphatidylethanolamine (PE).[10] This disruption of cellular
homeostasis ultimately leads to parasite death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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